(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

• Molecular Formula: C24H21BrO6
• Molecular Weight: 485.3 g/mol
• IUPAC Name: [(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate
• InChI: InChI=1S/C24H21BrO6/c25-17-8-15(23-16(9-17)12-28-13-29-23)10-21-22(26)19-7-6-18(11-20(19)31-21)30-24(27)14-4-2-1-3-5-14/h6-11,14H,1-5,12-13H2/b21-10-
• InChI Key: SUJGNSSTFTZWKX-FBHDLOMBSA-N
• Isomeric SMILES: C1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=CC5=C4OCOC5)Br)/O3
• Canonical SMILES: C1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=CC5=C4OCOC5)Br)O3

Description

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate (CAS: 929380-29-0) is a structurally complex molecule featuring:

• A benzodioxin core (6-bromo-4H-1,3-benzodioxin-8-yl group), contributing aromaticity and electron-withdrawing properties.
• A benzofuran-3-one moiety conjugated via a methylidene group in the Z-configuration.
• A cyclohexanecarboxylate ester at the 6-position of the benzofuranone, enhancing lipophilicity and stability .

Preparation Methods

Benzodioxin Core Formation

The benzodioxin moiety is synthesized via cyclization of brominated phenols with diols under acidic conditions. Key steps include:

Reaction Step	Reagents/Conditions	Yield	Reference
Cyclocondensation	Brominated phenol + diol, acidic conditions (e.g., H₂SO₄)	Not reported
Bromination	Bromine in acetic acid, 120°C, 2 hours	60%

The bromination step is critical for introducing the 6-bromo substituent. Reaction optimization requires balancing temperature and solvent polarity to achieve high regioselectivity.

Benzofuran Core Synthesis

The benzofuran scaffold is constructed through keto-enol tautomerization or aldol condensation. For example:

• Aldol Condensation : A ketone precursor reacts with an aldehyde under basic conditions to form the α,β-unsaturated ketone intermediate.

• Cyclohexanecarboxylate Ester Formation : Cyclohexanecarboxylic acid is esterified with the benzofuran core using coupling agents like HATU or DCC.

Functional Group Modifications

Bromination and Halogenation

Substrate	Reagents	Conditions	Yield	Reference
1,4-Benzodioxane-5-carboxylic acid	Bromine (Br₂) in acetic acid	120°C, 2 hours	60%
2,3-Dihydrobenzodioxine-5-carboxylic acid	Chlorosulfonic acid	70°C, 3 hours, N₂ atmosphere	75%

Chlorosulfonic acid facilitates sulfonation, enabling subsequent substitution reactions.

Esterification and Coupling Reactions

The cyclohexanecarboxylate ester is introduced via:

• Activation of Carboxylic Acid : Cyclohexanecarboxylic acid is activated using carbodiimides (e.g., HATU, DCC) or chlorosulfonic acid.

• Coupling with Benzofuran Intermediate : The activated acid reacts with the 6-hydroxybenzofuran derivative under mild conditions (e.g., DMF, RT).

Example Reaction :

Key Synthetic Steps and Optimization

Cyclization and Bromination Sequence

The benzodioxin core is synthesized first, followed by bromination and coupling:

Step	Process	Conditions	Outcome
1	Cyclocondensation	H₂SO₄, reflux	Benzodioxin core
2	Bromination	Br₂, acetic acid, 120°C	6-Bromo derivative
3	Esterification	HATU, DMF, RT	Cyclohexanecarboxylate ester

Stereochemical Control

The (2Z)-configuration is maintained through:

• Keto-Enol Tautomerization : Stereospecific aldol condensation to establish the double bond geometry.

• Catalytic Control : Use of chiral catalysts or enantioselective reagents (e.g., organocatalysts) to preserve stereochemistry.

Purification and Characterization

Isolation Techniques

• Column Chromatography : Silica gel, gradient elution (hexane/ethyl acetate).

• Recrystallization : Solvents such as ethanol or dichloromethane/ethyl acetate mixtures.

Analytical Methods

Technique	Purpose	Key Data	Reference
¹H NMR	Confirm stereochemistry and functional groups	δ 7.2–7.8 (aromatic protons), δ 4.2 (OCH₂)
LC-MS	Verify molecular weight and purity	m/z = 493.3 [M+H]⁺
IR Spectroscopy	Identify carbonyl and ester groups	ν = 1730 cm⁻¹ (C=O ester), 1680 cm⁻¹ (C=O ketone)

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzodioxin Derivatives

Compound A : (2Z)-2-[(6-Bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-1-benzofuran-3-one

• Key Differences: Lacks the cyclohexanecarboxylate ester, resulting in reduced molecular weight (375.2 g/mol) and higher polarity (TPSA = 65 Ų vs. 65 Ų in the target compound).

Property	Target Compound	Compound A
Molecular Weight	485.3 g/mol	375.2 g/mol
Functional Group at C6	Cyclohexanecarboxylate	Hydroxyl
XLogP3	3.4	~3.4 (similar lipophilicity)

Benzofuran-Based Analogs

Zygocaperoside (Isolated from Zygophyllum fabago)

• Structural Features : Glycosylated benzofuran derivative.
• Key Differences :
  • Contains a sugar moiety, significantly increasing hydrophilicity (TPSA > 100 Ų) and molecular weight (~500–600 g/mol).
  • Demonstrates biological activity in plant-derived studies, unlike the synthetic target compound .

Property	Target Compound	Zygocaperoside
Sugar Moiety	Absent	Present
Biological Activity	Undocumented	Antioxidant/anti-inflammatory

Heterocyclic Sulfur Analogs

6-Chloro-7-cyano-3-[2-hydroxybenzylidene]-1-methylhydrazino-1,4,2-benzodithiazine

• Structural Features : Benzodithiazine core with sulfone and nitrile groups.
• Key Differences :
  • Sulfur atoms in the heterocycle increase electronegativity and alter ring strain compared to the benzodioxin in the target compound.
  • Nitrile group (C≡N) introduces strong dipole moments, enhancing reactivity .

Property	Target Compound	Benzodithiazine Analog
Heteroatoms	O (benzodioxin)	S, N (benzodithiazine)
Functional Groups	Ester, ketone	Nitrile, sulfone
IR Stretching	C=O (ester, 1700 cm⁻¹)	C≡N (2235 cm⁻¹), SO₂ (1330 cm⁻¹)

Cyclohexanecarboxylate-Containing Compounds

Poly(ethylene glycol) diacrylate (PEGDA)-Quinoline Yellow (QY) Conjugates

• Key Insight : The cyclohexanecarboxylate in the target compound may similarly influence bioavailability and metabolic stability .

Biological Activity

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is a complex organic molecule that has garnered interest due to its potential biological activities. Its unique structural features suggest a variety of pharmacological effects, making it a candidate for further research in medicinal chemistry.

Structural Characteristics

This compound contains several notable structural motifs:

• A benzofuran core , which is often associated with various biological activities.
• A brominated benzodioxin moiety , which may enhance its reactivity and biological interactions.
• The presence of a cyclohexanecarboxylate side chain , which can influence its lipophilicity and bioavailability.

The molecular formula is $C_{25}H_{24}BrO_6$ with a molecular weight of approximately 486.4 g/mol .

The mechanism of action for this compound likely involves interactions with specific biological targets such as enzymes or receptors. The structural components allow for binding to active sites, potentially inhibiting or modulating their activity, which can trigger various biochemical pathways leading to therapeutic effects.

Antimicrobial Activity

Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. For example, derivatives of benzofuran and benzodioxin have shown selective antibacterial activity against Gram-positive bacteria such as Bacillus subtilis and antifungal properties against pathogens like Candida albicans .

Activity Type	Target Organisms	Notes
Antibacterial	Bacillus subtilis	Selective activity observed
Antifungal	Candida albicans	More pronounced activity compared to antibacterial effects

Cytotoxicity

Compounds related to the structure of (2Z)-2 have also been evaluated for cytotoxicity against various cancer cell lines. Research indicates that certain derivatives can exhibit selective toxicity towards cancer cells while sparing normal cells, suggesting potential as anticancer agents .

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship is crucial for optimizing the biological activity of this compound. For instance, modifications in the substituents on the benzofuran or benzodioxin moieties can significantly impact the efficacy and selectivity of the compound against specific biological targets.

Case Studies

• Benzofuran Derivatives : A study on benzofuran derivatives demonstrated that specific substitutions could enhance anticancer activity against breast and lung cancer cell lines .
• Benzodioxin Compounds : Research on similar brominated compounds indicated their potential in targeting specific enzymes involved in cancer progression .

Future Directions

Further research is warranted to explore:

• In vivo studies : To evaluate the pharmacokinetics and pharmacodynamics of (2Z)-2 in animal models.
• Mechanistic studies : To elucidate specific molecular targets and pathways influenced by this compound.
• Analog development : Synthesis of analogs with modified structures to enhance therapeutic efficacy and reduce toxicity.